3-(dimethylamino)-N-(2-(furan-2-yl)-2-methoxyethyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide
• InChI: InChI=1S/C16H20N2O3/c1-18(2)13-7-4-6-12(10-13)16(19)17-11-15(20-3)14-8-5-9-21-14/h4-10,15H,11H2,1-3H3,(H,17,19)
• InChI Key: SAUXREFTMQHIQH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC(C2=CC=CO2)OC
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzamide group could be introduced through a reaction with benzoic acid. The furan ring might be synthesized through a Paal-Knorr Synthesis, which involves the cyclization of 1,4-diketones under acidic conditions.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the furan ring is known to undergo reactions involving the loss of its aromaticity. The benzamide group could participate in various substitution reactions, while the methoxyethyl and dimethylamino groups could be involved in reactions with electrophiles.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

One significant area of application is in the synthesis of novel heterocyclic compounds, which are crucial for the development of new therapeutic agents. A study highlights the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moiety. These compounds were synthesized through reactions involving N,N-dimethylamino functional groups, demonstrating the compound's utility as a versatile building block for creating complex heterocyclic structures with potential pharmaceutical applications (Farag et al., 2011).

Pharmacological Studies

In pharmacology, derivatives of 3-(dimethylamino)-N-(2-(furan-2-yl)-2-methoxyethyl)benzamide have been synthesized and examined for their prokinetic and antiemetic activities. For instance, N-[4-[2-(dimethylamino)ethoxy]benzyl]-3,4-dimethoxybenzamide, a derivative, has shown promising gastrointestinal prokinetic and antiemetic activities, highlighting its potential as a new type of gastrointestinal prokinetic agent (Sakaguchi et al., 1992).

Cancer Research

Another critical application area is in cancer research, where 3-(dimethylamino)-N-(2-(furan-2-yl)-2-methoxyethyl)benzamide derivatives have been evaluated for their activity against cancer cells. A study on the preparation of leukotriene B(4) inhibitory active benzo[b]furan derivatives and their growth inhibitory activity on human pancreatic cancer cells identified compounds with strong inhibition of calcium mobilization and growth inhibition, indicating potential therapeutic applications in cancer treatment (Kuramoto et al., 2008).

Organometallic Chemistry

The compound's derivatives have also found applications in organometallic chemistry, illustrating the broad range of scientific research where this chemical structure is relevant. An example includes the synthesis of 2,7-bis-N,N-dimethylaminochalcogenoxanthen-9-ones via electrophilic cyclization, showcasing the compound's role in creating complex organometallic structures with potential applications in materials science and catalysis (Valle et al., 2005).